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Introduction

The voltage-gated sodium channel NaV1.2, encoded by the SCN2A gene, is a critical
component in the initiation and propagation of action potentials in the central nervous system.
[1][2] Predominantly expressed in excitatory neurons, NaV1.2 plays a key role in neuronal
excitability.[3][4] Dysfunctional NaV1.2 channels are implicated in a variety of neurological
disorders, including epilepsy, autism spectrum disorder, and intellectual disability, making them
a significant target for drug discovery and therapeutic development.[3][4]

These application notes provide a comprehensive guide to the electrophysiological
characterization of NaV1.2 channels using the patch-clamp technique. Detailed protocols for
whole-cell voltage-clamp recordings, along with representative data and visualizations, are
presented to facilitate the investigation of NaV1.2 channel properties and the screening of
potential modulatory compounds.

Quantitative Data Summary

The biophysical properties of NaV1.2 channels can be quantified to understand their function
and how it is altered by mutations or pharmacological agents. The following tables summarize
key electrophysiological parameters for wild-type NaV1.2 channels, compiled from studies
using mammalian expression systems.
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Table 1: Voltage-Dependence of Activation and Inactivation for NaV1.2

Parameter Value Cell Type Reference
Activation V1/2 -24.4+1.5mV DRG neurons [5]
Inactivation V1/2 -56.6 + 1.9 mV DRG neurons [5]

V1/2 represents the membrane potential at which half of the channels are activated or
inactivated.

Signaling Pathway and Functional Role

NaV1.2 channels are integral to the generation of the rising phase of the action potential in
neurons. Upon depolarization of the neuronal membrane, NaV1.2 channels open, leading to a
rapid influx of sodium ions and further depolarization. This process is followed by fast
inactivation, which terminates the sodium current and allows for repolarization of the
membrane, ensuring the unidirectional propagation of the action potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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